5-Methoxy-2-1,2,4-triazol-1-yl-benzaldehyde
Cat. No. B8476427
M. Wt: 203.20 g/mol
InChI Key: UCFPDZIOQUQDJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08420655B2
Procedure details
To a solution of 2-fluoro-5-methoxybenzaldehyde (200 mg, 1.29 mmol) in DMSO (10 mL) are added 1,2,4-triazole (134 mg, 1.95 mmol) and K2CO3 (359 mg, 2.60 mmol) at room temperature. The solution is heated to 100° C. for 2 hours. The solution is cooled and is extracted with H2O (30 mL) and EtOAc (3×15 mL). The combined organic layer is dried with MgSO4 and is filtered. The filtrate is concentrated and the residue is purified by silica gel flash column chromatography with 50% EtOAc in heptane as the eluent to afford 5-methoxy-2-1,2,4-triazol-1-yl-benzaldehyde (53 mg, 20%) as a white foam.
Yield
20%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:7]([O:10][CH3:11])=[CH:6][C:3]=1[CH:4]=[O:5].[NH:12]1[CH:16]=[N:15][CH:14]=[N:13]1.C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[CH3:11][O:10][C:7]1[CH:8]=[CH:9][C:2]([N:12]2[CH:16]=[N:15][CH:14]=[N:13]2)=[C:3]([CH:6]=1)[CH:4]=[O:5] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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200 mg
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Type
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reactant
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Smiles
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FC1=C(C=O)C=C(C=C1)OC
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Name
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Quantity
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134 mg
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Type
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reactant
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Smiles
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N1N=CN=C1
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Name
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Quantity
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359 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution is cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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is extracted with H2O (30 mL) and EtOAc (3×15 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer is dried with MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate is concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is purified by silica gel flash column chromatography with 50% EtOAc in heptane as the eluent
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC=1C=CC(=C(C=O)C1)N1N=CN=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 53 mg | |
| YIELD: PERCENTYIELD | 20% | |
| YIELD: CALCULATEDPERCENTYIELD | 20.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
